5beta-Pregnan-20-one, 3alpha,11beta-dihydroxy-

• CAS RN: 565-92-4
• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 1-[(3R,5R,8S,9S,10S,11S,13S,14S,17S)-3,11-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• InChI: InChI=1S/C21H34O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13-19,23-24H,4-11H2,1-3H3/t13-,14-,15+,16-,17+,18+,19-,20+,21-/m1/s1
• InChI Key: NFVCQZNBRFPYOP-SVCXGJEXSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• SMILES: CC(=O)C1CCC2C1(CC(C3C2CCC4C3(CCC(C4)O)C)O)C

Description

5beta-Pregnan-20-one, 3alpha,11beta-dihydroxy- is a steroid compound. It is a derivative of pregnane, which is a parent hydrocarbon for two series of steroids, encompassing the corticosteroids and progesterones.

Synthesis Analysis

The synthesis of 5beta-Pregnan-20-one, 3alpha,11beta-dihydroxy- and its derivatives is a complex process that involves multiple steps. For instance, (25R)-3β-Hydroxy-5α-spirostan-12-one (hecogenin) and 11α-hydroxypregn-4-ene-3,20-dione (11α-hydroxyprogesterone) were used as starting materials for the synthesis of a series of 11- and 12-substituted derivatives of 5ξ-pregnanolone.

Molecular Structure Analysis

The molecular structure of 5beta-Pregnan-20-one, 3alpha,11beta-dihydroxy- is characterized by a pregnane skeleton, which is a parent hydrocarbon for two series of steroids. The molecular formula is C21H32O4 and the molecular weight is 348.4764.

Safety And Hazards

The safety and hazards associated with 5beta-Pregnan-20-one, 3alpha,11beta-dihydroxy- are not well-documented. As with any chemical compound, appropriate safety measures should be taken when handling it.